10.1039/B418697D | Direct, trace level detection of explosives on ambient surfaces by desorption electrospray ionizationmass spectrometry

Direct, trace level detection of explosives on ambient surfaces by desorption electrospray ionizationmass spectrometry

Chemical Communications Pub Date: 2005-02-07 DOI: 10.1039/B418697D

Abstract

Desorption electrospray ionization (DESI) mass spectrometry is used to detect trace amounts of explosives present on a variety of ambient surfaces in 5-second analysis times without any sample preparation.

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